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Compound of Interest

Compound Name: Frog 26RFa

Cat. No.: B14790383

Get Quote

For immediate reference, it is critical to note that a specific Safety Data Sheet (SDS) containing

explicit disposal instructions for Frog 26RFa is not publicly available. The following procedures

are based on established best practices for the handling and disposal of bioactive peptides in a

laboratory setting. Researchers, scientists, and drug development professionals are advised to

consult their institution's Environmental Health and Safety (EHS) department for guidance

specific to their location and facilities.

The neuropeptide Frog 26RFa, a member of the RFamide peptide family, is recognized for its

role in regulating appetite and glucose metabolism. Due to its biological activity, proper

handling and disposal are paramount to ensure personnel safety and prevent environmental

contamination.

Quantitative Data Summary
While specific disposal-related quantitative data is unavailable, the following table summarizes

key known properties of Frog 26RFa.
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Property Value Source

Molecular Formula C127H195N37O37
Inferred from amino acid

sequence

Amino Acid Sequence
VGTALGSLAEELNGYNRKKG

GFSFRF-NH2
Phoenix Pharmaceuticals, Inc.

Biological Function

Orexigenic (appetite-

stimulating), involved in

glucose homeostasis

Multiple research publications

Target Receptor GPR103 Multiple research publications

Step-by-Step Disposal Procedures
The proper disposal of Frog 26RFa, as with other bioactive peptides, depends on its form

(solid/lyophilized powder or liquid/solubilized) and the quantity to be discarded.

Personal Protective Equipment (PPE)
Before handling Frog 26RFa for any purpose, including disposal, the following PPE is

mandatory:

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from accidental skin contact.

Disposal of Solid Frog 26RFa Waste
This category includes expired or unused lyophilized powder, as well as materials

contaminated with the solid peptide (e.g., weighing papers, pipette tips).

Segregation: Do not mix solid peptide waste with general laboratory or biohazardous waste.

Containerization: Place all solid waste into a clearly labeled, sealed container. The label

should read "Hazardous Chemical Waste" and specify "Frog 26RFa."
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Storage: Store the sealed container in a designated hazardous waste accumulation area.

Collection: Arrange for pickup and disposal by your institution's EHS-approved hazardous

waste contractor.

Disposal of Liquid Frog 26RFa Waste
This includes any solutions containing Frog 26RFa, such as reconstituted peptide,

experimental media, and contaminated buffers.

Method 1: Chemical Inactivation (Recommended for larger volumes)

Chemical inactivation through hydrolysis is a common method for degrading peptides prior to

disposal.

Prepare Inactivation Solution: In a chemical fume hood, prepare a 1M solution of sodium

hydroxide (NaOH) or hydrochloric acid (HCl).

Inactivation: Slowly add the liquid peptide waste to the inactivation solution. A ratio of 1:10

(waste to inactivation solution) is recommended to ensure complete degradation.

Reaction Time: Allow the mixture to stand for at least 24 hours at room temperature.

Neutralization: After the inactivation period, neutralize the solution by adding an appropriate

acid or base until the pH is between 6.0 and 8.0.

Collection: Transfer the neutralized solution to a labeled hazardous waste container for

collection by your institution's EHS department.

Method 2: Direct Collection (For small volumes)

For small quantities of liquid waste, direct collection may be appropriate.

Containerization: Collect all liquid waste containing Frog 26RFa in a sealable, leak-proof

container.

Labeling: Clearly label the container as "Hazardous Chemical Waste" with the contents listed

as "Frog 26RFa solution."
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Storage: Store the container in a designated hazardous waste area.

Disposal: Arrange for disposal through your institution's EHS-approved channels.

Under no circumstances should peptide solutions be disposed of down the drain.

Experimental Workflow & Disposal Pathway
The following diagram illustrates a typical experimental workflow involving Frog 26RFa,

culminating in the proper disposal of resulting waste streams.
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Frog 26RFa Experimental and Disposal Workflow.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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